Cas no 77-59-8 (Tomatidine)
Tomatidine is a steroidal alkaloid derived from the leaves and stems of tomato plants (Solanum lycopersicum). It is structurally related to solanine and functions as a bioactive compound with potential applications in research and pharmaceutical development. Tomatidine exhibits notable biological activity, including antimicrobial, anti-inflammatory, and autophagy-inducing properties. Studies suggest it may modulate cellular pathways related to muscle atrophy and metabolic disorders, making it a subject of interest in nutraceutical and therapeutic research. Its mechanism of action involves interaction with cholesterol metabolism and membrane stability. As a natural compound, tomatidine offers a promising scaffold for further investigation in drug discovery and metabolic health applications.
Tomatidine structure
Product Name:Tomatidine
CAS No:77-59-8
MF:C27H45NO2
MW:415.6517
MDL:MFCD00075644
CID:563434
PubChem ID:65576
Update Time:2025-05-28
Tomatidine Chemical and Physical Properties
Names and Identifiers
-
- TOMATIDINE
- 22S,25S,5ALPHA-TOMATANIN-3BETA-OL
- SPIROSOLAN-3-OL-(3BETA,5ALPHA,22BETA,25ALPHA)
- SPIRPSOLAN-3-OL-(3BETA,5ALPHA,22BETA,25ALPHA)
- 5alpha-Tomatidan-3beta-ol
- Spirosolan-3-ol
- Spirosolan-3-ol, (3beta,5alpha,22beta,25S)-
- Spirosolan-3-ol, (3b,5a,22b,25S)-
- TOMATIDINE CRYSTALLINE
- TOMATIDINE(RG)
- Tomatidin
- NSC 226903
- (1R,2S,4S,5'R,6R,7S,8R,9S,12S,13S,16S)-5',7,9,13-Tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.0
- (1R,2S,4R,5'S,6R,7S,8S,9S,12R,13R,16S,18R)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04
- NSC-224427
- FT-0701658
- Dihydrosolasodine isomer
- 5.alpha.-Tomatidan-3.beta.-ol
- 511-98-8
- Spirosolan-3-ol, (3beta,5alpha,22beta,25S)- (9CI)
- 5alpha-Tomatidan-3beta-ol (8CI)
- BCP13250
- NSC224427
- Spirosolan-3-ol, (3b,5a,22a,25R)-
- AS-77873
- (3beta,5alpha,25S)-spirosolan-3-ol
- 5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
- SCHEMBL10098324
- Spirosolan-3-ol, (3alpha ,22alpha -Tomatidan-3beta -ol
- 5a-Tomatidan-3b-ol, 8CI
- NSC-226903
- 5alpha -Tomatidan-3beta -ol
- DTXSID50859106
- XYNPYHXGMWJBLV-UHFFFAOYSA-N
- 79464-64-5
- Spirosolan-3-ol #
- NSC226903
- Spirosolan-3-ol,5.alpha.,22.beta.,25S)-
- Spirosolan-3-ol, (3beta ,5alpha ,22beta ,25S)-
- BPBio1_000426
- NCGC00179576-01
- SCHEMBL335093
- NSC 27592
- UNII-2B73S48786
- Prestwick_473
- SMP1_000126
- CHEMBL2165711
- SR-05000002324
- 2B73S48786
- Q27108452
- 77-59-8
- HMS2096D08
- SMR001233234
- Prestwick3_000573
- BSPBio_000386
- (22S,25S)-5alpha-spirosolan-3beta-ol
- CS-5821
- HY-N2149
- MLS002153880
- AKOS040760056
- (3beta,5alpha,22beta,25S)-Spirosolan-3-ol
- CHEBI:9629
- MFCD00075644
- NSC-27592
- CCG-208279
- TOMATIDINE [MI]
- SR-05000002324-3
- DTXSID0037102
- MLS002222215
- AC-34219
- NS00018364
- EINECS 201-040-3
- Soladulcidine
- 5alpha,25D-Solasodan-3b-ol
- Megacarpidin
- Megacarpidine
- XYNPYHXGMWJBLV-VXPJTDKGSA-N
- Spirosolan-3-ol, (3.beta.,5.alpha.,22.beta.,25S)-
- DTXCID8017102
- (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro[5-oxapentacyclo[10.8.0.02,9.04,8.013,18]icosane-6,2'-piperidine]-16-ol
- (1R,2S,4S,5'S,6S,7S,8R,9S,12S,13S,16S,18S)-5',7,9,13-tetramethylspiro(5-oxapentacyclo(10.8.0.02,9.04,8.013,18)icosane-6,2'-piperidine)-16-ol
- (3 beta,5 alpha,22 beta, 25S)-spirosolan-3-ol
- Spirosolan-3-ol, (3alpha,22alpha-tomatidan-3beta-ol
- 5 alpha,20 beta(F),22 alpha(F),25 beta(F),27-Azaspirostan-3 beta-ol
- Spirosolan-3-ol, (3beta,5alpha,22beta,25S)-(9ci)
- Tomatidine
-
- MDL: MFCD00075644
- Inchi: 1S/C27H45NO2/c1-16-7-12-27(28-15-16)17(2)24-23(30-27)14-22-20-6-5-18-13-19(29)8-10-25(18,3)21(20)9-11-26(22,24)4/h16-24,28-29H,5-15H2,1-4H3/t16-,17-,18+,19-,20+,21+,22-,23+,24+,25+,26-,27+/m0/s1
- InChI Key: XYNPYHXGMWJBLV-RQHFICKSSA-N
- SMILES: O1[C@]2(C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])N2[H])[C@@]([H])(C([H])([H])[H])[C@]2([H])[C@@]1([H])C([H])([H])[C@@]1([H])[C@]3([H])C([H])([H])C([H])([H])[C@]4([H])C([H])([H])[C@]([H])(C([H])([H])C([H])([H])[C@@]4(C([H])([H])[H])[C@]3([H])C([H])([H])C([H])([H])[C@@]12C([H])([H])[H])O[H]
Computed Properties
- Exact Mass: 415.34500
- Monoisotopic Mass: 415.345029678 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 30
- Rotatable Bond Count: 0
- Complexity: 696
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.2
- Topological Polar Surface Area: 41.5
- Molecular Weight: 415.7
Experimental Properties
- Color/Form: Powder
- Density: 1.10±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 210.5 ºC
- Boiling Point: 534.2°C (rough estimate)
- Flash Point: 272.7±23.2 °C
- Refractive Index: 1.6840 (estimate)
- Solubility: Insuluble (3.7E-3 g/L) (25 ºC),
- PSA: 41.49000
- LogP: 5.69560
- Specific Rotation: D25 +8° (chloroform)
Tomatidine Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
-
Warning Statement:
P264Thoroughly clean after treatment
P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
P305If it enters the eyes
P351Rinse carefully with water for a few minutes
P338Remove the contact lens(If any)And easy to operate,Continue flushing
P337If eye irritation persists
P313Obtain medical advice/care - Hazardous Material transportation number:UN 1544
- Hazard Category Code: 23/25
- Safety Instruction: S1; S45
- Risk Phrases:R23/25
- Storage Condition:Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month
Tomatidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB168105-10 mg |
Tomatidine; 90% |
77-59-8 | 10 mg |
€137.00 | 2023-07-20 | ||
| Chengdu Biopurify Phytochemicals Ltd | BP3391-100mg |
Tomatidine |
77-59-8 | 98% | 100mg |
$270 | 2023-09-20 | |
| Chengdu Biopurify Phytochemicals Ltd | BP3391-20mg |
Tomatidine |
77-59-8 | 98% | 20mg |
$96 | 2023-09-20 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0507-10 mg |
Tomatidine |
77-59-8 | 99.98% | 10mg |
¥315.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0507-25 mg |
Tomatidine |
77-59-8 | 99.98% | 25mg |
¥457.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0507-50 mg |
Tomatidine |
77-59-8 | 99.98% | 50mg |
¥727.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TMA0507-100 mg |
Tomatidine |
77-59-8 | 99.98% | 100MG |
¥1267.00 | 2022-04-26 | |
| ChemScence | CS-5821-25mg |
Tomatidine |
77-59-8 | >98.0% | 25mg |
$140.0 | 2022-04-26 | |
| ChemScence | CS-5821-50mg |
Tomatidine |
77-59-8 | >98.0% | 50mg |
$220.0 | 2022-04-26 | |
| ChemScence | CS-5821-100mg |
Tomatidine |
77-59-8 | >98.0% | 100mg |
$350.0 | 2022-04-26 |
Tomatidine Related Literature
-
Jason Wan Lab Chip, 2020,20, 4528-4538
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Spirosolanes and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroidal alkaloids Spirosolanes and derivatives
- Other Chemical Reagents
77-59-8 (Tomatidine) Related Products
- 79464-64-5( )
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- 62036-36-6(2-Furanamine, N-cyclohexyl-3,3-diethyltetrahydro-5,5-dimethyl-)
- 16137-74-9(15alpha-Hydroxysoladulcidine)
- 34471-97-1((20beta)-spirosolane)
- 16137-76-1(15β-Hydroxysoladulcidine)
- 140870-92-4(2alpha-Hydroxysoladulcidine)
- 511-98-8(Soladulcidine)
- 66934-59-6(Soladunalidine)
- 6192-62-7(Tomatidine hydrochloride)
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